molecular formula C12H15NO B2460426 3-(3-Methoxyphenyl)bicyclo[1.1.1]pentan-1-amine CAS No. 2252382-31-1

3-(3-Methoxyphenyl)bicyclo[1.1.1]pentan-1-amine

Cat. No. B2460426
CAS RN: 2252382-31-1
M. Wt: 189.258
InChI Key: WICGZHJDDXBHTL-UHFFFAOYSA-N
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Description

“3-(3-Methoxyphenyl)bicyclo[1.1.1]pentan-1-amine” is a compound that contains a bridged bicyclic carbon skeleton . This structure is desirable for medicinal chemistry due to its well-defined, rigid framework which allows for the appending of substituents while retaining the pharmacological benefits of being aliphatic .


Synthesis Analysis

The synthesis of this compound involves the conversion of the readily available bicyclo[1.1.1]pentan-1-amine substructure to a wide range of poly-substituted bicyclo[3.1.1]pentan-1-amines using imine photochemistry . This is the first reported method to convert the bicyclo[1.1.1]pentane skeleton to the bicyclo[3.1.1]heptane skeleton .


Molecular Structure Analysis

The molecular structure of “3-(3-Methoxyphenyl)bicyclo[1.1.1]pentan-1-amine” consists of a bicyclo[1.1.1]pentane core with a methoxyphenyl group attached to it . The bicyclo[1.1.1]pentane core is a highly strained molecule, which makes it a valuable building block in medicinal chemistry .


Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include the conversion of the bicyclo[1.1.1]pentan-1-amine substructure to a wide range of poly-substituted bicyclo[3.1.1]pentan-1-amines using imine photochemistry . Hydrolysis of the imine products gives complex, sp3-rich primary amine building blocks .

Future Directions

The future directions in the research of “3-(3-Methoxyphenyl)bicyclo[1.1.1]pentan-1-amine” could involve the development of novel synthetic approaches to substituted bicyclo[1.1.1]pentanes and their analogues . Additionally, the use of the bicyclo[1.1.1]pentane motif as a bioisostere in drug discovery is expected to continue due to its unique structural features and physicochemical profiles .

properties

IUPAC Name

3-(3-methoxyphenyl)bicyclo[1.1.1]pentan-1-amine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H15NO/c1-14-10-4-2-3-9(5-10)11-6-12(13,7-11)8-11/h2-5H,6-8,13H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WICGZHJDDXBHTL-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=CC(=C1)C23CC(C2)(C3)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H15NO
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

189.25 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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